(2S)-1-fluoro-3-methoxypropan-2-ol
Overview
Description
(2S)-1-fluoro-3-methoxypropan-2-ol, more commonly known as FMPA, is a chemical compound that is widely used in scientific research. FMPA is a fluorinated alcohol and is a structural analog of the naturally occurring alcohol, 2-propanol. FMPA is a colorless, volatile liquid with a boiling point of 47°C and a melting point of -53°C. It is soluble in water, ethanol, and other organic solvents. FMPA is used in a variety of research applications, including synthesis, biochemistry, and pharmacology.
Scientific Research Applications
FMPA is widely used in scientific research due to its wide range of applications. It is used as a reactant in organic synthesis and as a solvent in biochemistry and pharmacology. FMPA is also used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, anti-inflammatory drugs, and anti-viral drugs. Additionally, FMPA is used as a starting material for the synthesis of a variety of fluorinated compounds, including fluorinated alcohols, fluorinated amines, and fluorinated carboxylic acids.
Mechanism of Action
FMPA is an alcohol and has a similar mechanism of action to other alcohols. It has a hydrophilic head and a hydrophobic tail, which allows it to interact with cell membranes and other molecules. FMPA is able to penetrate cell membranes and interact with proteins and enzymes, which can lead to changes in cellular processes and biochemical pathways.
Biochemical and Physiological Effects
FMPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which can lead to increased levels of the neurotransmitter acetylcholine in the brain. This can lead to increased cognitive function, improved memory, and increased alertness. Additionally, FMPA has been shown to have anti-inflammatory, anti-cancer, and anti-viral activity.
Advantages and Limitations for Lab Experiments
FMPA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and easy to store. Additionally, it is soluble in a variety of solvents, including water, ethanol, and other organic solvents. This makes it ideal for use in a variety of laboratory experiments. The main limitation of FMPA is its volatility, which can lead to loss of the compound during storage or experimentation.
Future Directions
FMPA has a wide range of potential applications in scientific research. Future research could focus on the use of FMPA in the synthesis of novel pharmaceuticals, the development of new methods of drug delivery, and the investigation of its effects on various biochemical and physiological processes. Additionally, further research could focus on the development of methods to reduce the volatility of FMPA and to improve its stability for use in laboratory experiments. Finally, future research could focus on the use of FMPA as a starting material for the synthesis of fluorinated compounds, such as fluorinated alcohols, amines, and carboxylic acids.
Synthesis Methods
FMPA is synthesized via the reaction of 1-bromo-3-methoxypropane with sodium fluoride in aqueous solution. This reaction occurs at room temperature and is typically completed in a few hours. The reaction produces a mixture of (2S)-1-fluoro-3-methoxypropan-2-ol and 1-fluoro-2-methoxypropane. The mixture can be separated by distillation to obtain pure FMPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-fluoro-3-methoxypropan-2-ol involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxypropene", "hydrogen fluoride", "sodium borohydride", "methanol", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: React 2-methoxypropene with hydrogen fluoride to obtain (2-fluoropropoxy)methane.", "Step 2: Reduce (2-fluoropropoxy)methane with sodium borohydride to obtain (2-hydroxypropoxy)methane.", "Step 3: React (2-hydroxypropoxy)methane with hydrogen fluoride to obtain (2-fluoropropoxy)propane.", "Step 4: React (2-fluoropropoxy)propane with sodium borohydride and methanol to obtain (2-hydroxypropoxy)propane.", "Step 5: React (2-hydroxypropoxy)propane with acetic acid and sodium hydroxide to obtain (2S)-1-fluoro-3-methoxypropan-2-ol.", "Step 6: Purify the product by distillation or recrystallization." ] } | |
CAS RN |
2305202-65-5 |
Product Name |
(2S)-1-fluoro-3-methoxypropan-2-ol |
Molecular Formula |
C4H9FO2 |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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